Cas no 87591-03-5 (2-fluoro-1,4-bis(propan-2-yl)benzene)

• Product Name: 2-fluoro-1,4-bis(propan-2-yl)benzene
• CAS No: 87591-03-5
• MF: C₁₂H₁₇F
• MW: 180.261787176132
• MDL: MFCD29091806
• CID: 654873
• PubChem ID: 522881
• Update Time: 2025-09-18

2-fluoro-1,4-bis(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-fluoro-1,4-bis(1-methylethyl)-
• 2-fluoro-1,4-di(propan-2-yl)benzene
• 2-fluoro-1,4-bis(propan-2-yl)benzene
• SCHEMBL6124197
• DTXSID70335098
• EN300-21656052
• 2-FLUORO-1,4-DIISOPROPYLBENZENE
• 87591-03-5
• Benzene, 2-fluoro-1,4-bis (1-methylethyl)-
• Z2511813175

• MDL： MFCD29091806
• Inchi： 1S/C12H17F/c1-8(2)10-5-6-11(9(3)4)12(13)7-10/h5-9H,1-4H3
• InChI Key： NTUDGJSTIQYBPG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 180.131428704g/mol
• Monoisotopic Mass: 180.131428704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų